Cas no 315695-24-0 (5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno2,3-dpyrimidin-4-amine)

• Product Name: 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno2,3-dpyrimidin-4-amine
• CAS No: 315695-24-0
• MF: C₁₁H₁₃N₃S₂
• MW: 251.371019124985
• CID: 6301045
• PubChem ID: 1632774
• Update Time: 2025-06-12

5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno2,3-dpyrimidin-4-amine
• [2-(allylthio)-5,6-dimethyl-thieno[2,3-d]pyrimidin-4-yl]amine
• 5,6-dimethyl-2-prop-2-enylsulfanylthieno[2,3-d]pyrimidin-4-amine
• F0876-0016
• IFLab1_004091
• AKOS000269154
• 2-(allylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
• CHEBI:116535
• Q27199421
• HMS2401F17
• SMR000107271
• BDBM30976
• MLS000111347
• cid_1632774
• 315695-24-0
• 5,6-dimethyl-2-prop-2-enylsulfanyl-thieno[2,3-d]pyrimidin-4-amine
• HMS1423J21
• 5,6-dimethyl-2-(prop-2-enylthio)-4-thieno[2,3-d]pyrimidinamine
• MFCD02329914
• CHEMBL1467600

• Inchi： 1S/C11H13N3S2/c1-4-5-15-11-13-9(12)8-6(2)7(3)16-10(8)14-11/h4H,1,5H2,2-3H3,(H2,12,13,14)
• InChI Key： QNVCAWNRXRVYSQ-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(N=2)SCC=C)C(C)=C1C

Computed Properties

• Exact Mass: 251.05508977g/mol
• Monoisotopic Mass: 251.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno2,3-dpyrimidin-4-amine

Introduction to 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 315695-24-0)

5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 315695-24-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienopyrimidines, which are known for their diverse pharmacological properties, including antitumor, antiviral, and anti-inflammatory activities.

The molecular structure of 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine is characterized by a thienopyrimidine core with specific substituents that contribute to its biological activity. The presence of the propenylsulfanyl group and the dimethyl substituents on the thienopyrimidine ring system are crucial for its pharmacological profile. These structural elements not only enhance the compound's solubility and bioavailability but also modulate its interactions with biological targets.

Recent studies have highlighted the potential of 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine in various therapeutic areas. One of the most promising applications is in cancer therapy. Research has shown that this compound exhibits potent antitumor activity against a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine has been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral mechanism is thought to involve the disruption of viral RNA synthesis and protein expression.

The anti-inflammatory potential of 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine has also been explored. In vitro and in vivo experiments have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacological properties of 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine, extensive preclinical studies have been conducted. These studies have evaluated its pharmacokinetics, safety profile, and efficacy in various animal models. The results have been promising, with the compound demonstrating good oral bioavailability and a favorable safety margin.

Clinical trials are currently underway to assess the therapeutic potential of 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine in humans. Early-phase trials have shown that the compound is well-tolerated and exhibits dose-dependent efficacy in treating certain cancers and viral infections. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 315695-24-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in drug discovery and development programs. Ongoing research and clinical trials will continue to elucidate its full potential in improving human health.